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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Chrysophenine (also known as Direct Yellow 12) in aqueous and organic media. This

document consolidates available quantitative and qualitative data, outlines detailed

experimental protocols for solubility determination, and presents logical workflows to assist

researchers in their laboratory work.

Introduction to Chrysophenine
Chrysophenine, a disazo stilbene dye, is a yellow, water-soluble compound with the chemical

formula C₃₀H₂₆N₄Na₂O₈S₂.[1] It is widely utilized in textile dyeing and biological staining.[1]

Understanding its solubility is critical for a variety of applications, including the development of

new formulations, optimizing dyeing processes, and assessing its environmental fate. This

guide serves as a core technical resource for professionals requiring detailed solubility data

and standardized methodologies.

Solubility Profile of Chrysophenine
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The solubility of Chrysophenine is highly dependent on the solvent and the temperature.

Below is a summary of its solubility in water and various organic solvents based on available

data.

Aqueous Solubility
Chrysophenine is soluble in water, forming a yellow to golden-yellow solution.[2] The

presence of two sulfonate groups in its structure imparts the molecule with hydrophilic

properties, contributing to its water solubility.[3]

A notable characteristic of its aqueous solution is its behavior at lower temperatures. A solution

containing 1 gram of Chrysophenine in 50 mL of water (a 2% or 20 g/L solution) will form a

flocculent precipitate or a gel-like substance when cooled to 15°C or below, a property that has

earned it the name "Frozen Yellow".[2][4][5]

Organic Solvent Solubility
Chrysophenine exhibits limited solubility in most common organic solvents. The available data

is primarily qualitative, indicating it is "slightly soluble" in several polar organic solvents.

Quantitative Solubility Data
The following tables summarize the known quantitative and qualitative solubility data for

Chrysophenine.

Table 1: Quantitative Solubility of Chrysophenine in Water

Temperature (°C) Solubility (g/L)

80 30

Source:[4][5][6]

Table 2: Qualitative Solubility of Chrysophenine in Organic Solvents
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Solvent Solubility Appearance of Solution

Ethanol
Slightly Soluble / Adequately

Soluble
Lemon Yellow

Methanol Slightly Soluble Not Specified

Acetone Slightly Soluble Green-Yellow

Ethylene Glycol Ether Slightly Soluble Not Specified

Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified

Source:[2][4][5]

Experimental Protocols for Solubility Determination
While specific, detailed protocols for Chrysophenine are not widely published, a robust

methodology can be synthesized from standard practices for determining the solubility of textile

dyes and other organic compounds.[7][8][9] The following represents a recommended

experimental protocol.

Objective
To determine the equilibrium solubility of Chrysophenine in a given solvent at a specified

temperature.

Materials and Equipment
Chrysophenine (analytical grade)

Solvent of interest (e.g., deionized water, ethanol, DMSO)

Analytical balance

Volumetric flasks

Thermostatically controlled orbital shaker or water bath

Centrifuge
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Syringe filters (e.g., 0.45 µm PTFE or nylon)

UV-Vis Spectrophotometer

Calibrated pH meter (for aqueous solutions)

Vortex mixer

Sonicator

Protocol: Shake-Flask Method
Preparation of Standard Curve:

1. Prepare a stock solution of Chrysophenine of a known concentration (e.g., 100 mg/L) in

the solvent of interest.

2. Perform a serial dilution to create a series of standards of known concentrations.

3. Measure the absorbance of each standard at Chrysophenine's maximum absorbance

wavelength (λmax ≈ 389-401 nm in water).[10]

4. Plot a calibration curve of absorbance versus concentration.

Equilibrium Solubility Determination:

1. Add an excess amount of Chrysophenine powder to a series of flasks containing a

known volume of the solvent. This ensures that a saturated solution in equilibrium with the

solid phase is formed.

2. Place the flasks in a thermostatically controlled shaker set to the desired temperature

(e.g., 25°C, 40°C, 60°C).

3. Agitate the flasks at a constant speed for a predetermined period (e.g., 24, 48, or 72

hours) to ensure equilibrium is reached. Preliminary studies should be conducted to

determine the time required to reach equilibrium.
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4. After the equilibration period, allow the solutions to stand undisturbed at the set

temperature for at least 2 hours to allow undissolved solids to settle.

Sample Analysis:

1. Carefully withdraw a sample from the supernatant. To avoid disturbing the sediment, it is

recommended to use a syringe.

2. To remove any undissolved microparticles, either centrifuge the sample at high speed or

filter it through a syringe filter. Filtration is a common and effective method.[8]

3. Immediately dilute the clear, saturated filtrate with the solvent to a concentration that falls

within the linear range of the standard curve.

4. Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer.

5. Using the standard curve, calculate the concentration of Chrysophenine in the diluted

sample.

6. Multiply by the dilution factor to determine the concentration of the saturated solution,

which represents the solubility at that temperature.

Considerations for Different Solvents
Volatile Solvents: Ensure flasks are tightly sealed to prevent solvent evaporation.

Hygroscopic Solvents (e.g., DMSO): Handle under dry conditions to prevent water

absorption, which can affect solubility.

Aqueous Solutions: Measure and report the pH of the final saturated solution, as it can

influence the solubility of ionizable compounds.

Visualizing Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate key logical and experimental

workflows related to Chrysophenine solubility.
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Caption: Logical relationship of Chrysophenine solubility in solvent types.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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